Cas no 2034402-29-2 (N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide)

• Product Name: N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide
• CAS No: 2034402-29-2
• MF: C₁₂H₁₇N₃O₃S
• MW: 283.34668135643
• CID: 6223120
• PubChem ID: 119101300
• Update Time: 2025-07-16

N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide
• F6510-2523
• 2034402-29-2
• N-(1,3-dimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide
• N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)isobutyramide
• AKOS026692458

• Inchi： 1S/C12H17N3O3S/c1-8(2)12(16)13-9-5-6-10-11(7-9)15(4)19(17,18)14(10)3/h5-8H,1-4H3,(H,13,16)
• InChI Key： YFYDDNPMXYDAGV-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC(=CC=2N1C)NC(C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 283.09906259g/mol
• Monoisotopic Mass: 283.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide

Recent Advances in the Study of N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide (CAS: 2034402-29-2)

The compound N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide (CAS: 2034402-29-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological potential.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of inflammatory and neurodegenerative diseases. The benzothiadiazole core of the molecule is believed to interact with key protein targets, influencing their activity in a manner that could be harnessed for therapeutic benefit. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise binding interactions of this compound with its targets.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 2034402-29-2. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized multi-step synthesis route that reduces byproduct formation while maintaining scalability. This advancement is particularly significant for potential industrial applications where large-scale production may be required.

Pharmacological evaluations have revealed promising results in preclinical models. The compound has shown significant efficacy in reducing markers of neuroinflammation in murine models of Alzheimer's disease, with a favorable safety profile observed in toxicology studies. These findings suggest potential applications in neurodegenerative disorders, though further clinical validation is necessary.

Structural-activity relationship (SAR) studies have identified key modifications that can enhance the compound's potency and selectivity. Researchers have systematically varied substituents on both the benzothiadiazole and propanamide moieties, leading to the development of second-generation analogs with improved pharmacokinetic properties. These derivatives are currently undergoing more extensive biological evaluation.

From a mechanistic perspective, recent proteomic analyses have uncovered that 2034402-29-2 may function through multiple pathways, including modulation of protein-protein interactions and allosteric regulation of enzyme activity. This polypharmacological profile could explain its broad-spectrum effects observed in various disease models, though it also presents challenges for target identification and validation.

Looking forward, several research groups have initiated collaborative efforts to explore the clinical translation potential of this compound class. Current challenges include optimizing blood-brain barrier penetration for CNS applications and further refining the selectivity profile to minimize off-target effects. The coming years are likely to see continued progress in understanding and applying this promising chemical entity in therapeutic development.